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For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-28330835 is a nonsteroidal, orally active selective androgen receptor modulator (SARM)
that has demonstrated significant anabolic effects on muscle and bone with minimal impact on
prostatic tissues in preclinical rat models.[1] As a SARM, JNJ-28330835 selectively binds to
the androgen receptor (AR), leading to tissue-specific gene expression and downstream
signaling. This tissue selectivity presents a promising therapeutic avenue for conditions such as
muscle wasting diseases, osteoporosis, and andropause, potentially avoiding the undesirable
androgenic side effects associated with traditional anabolic steroids.

These application notes provide a comprehensive overview of the experimental protocols for
evaluating the efficacy and mechanism of action of INJ-28330835 in rat models, based on
publicly available data. The protocols detailed below cover the assessment of its effects on
lean body mass, muscle growth, and its underlying signaling pathways.

Data Presentation
Table 1: In Vivo Efficacy of JNJ-28330835 in
Orchidectomized (ORX) Rats
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Animal Treatment .
Parameter Dosage Duration Outcome
Model Group
Levator Ani ) ) Stimulated
Orchidectomi  JNJ- N ]
Muscle 10 mg/kg Not Specified  maximal
zed Rats 28330835
Growth growth
Prevented
half of the
Lean Body Orchidectomi  JNJ- N N loss
Not Specified  Not Specified )
Mass zed Rats 28330835 associated
with
orchidectomy
Restored
Lean Body Aged
] ~ JINJ- N N about 30% of
Mass Orchidectomi Not Specified  Not Specified
28330835 lost lean
Restoration zed Rats
mass

Table 2: Effects of INJ-28330835 on Prostate Weight in
Intact Rats

Animal Treatment .
Parameter Dosage Duration Outcome
Model Group
Prostate JNJ- N Reduced by a
] Intact Rats 10 mg/kg Not Specified
Weight 28330835 mean of 30%

Experimental Protocols
Animal Model and Husbandry

e Species and Strain: Male Sprague-Dawley rats are a commonly used strain for such studies.

e Age: Young adult rats (approximately 8-10 weeks old) are typically used for orchidectomy
models. Aged rats (e.g., >18 months) can be used to model age-related muscle loss.

e Housing: Animals should be housed in a temperature- and humidity-controlled environment
with a 12-hour light/dark cycle. Standard rat chow and water should be provided ad libitum.
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o Acclimation: Allow for a minimum of one week of acclimation to the facility before any
experimental procedures.

Orchidectomy (Surgical Castration) Protocol

» Objective: To create a model of androgen deficiency to assess the anabolic effects of INJ-
28330835.

o Anesthesia: Anesthetize the rats using an appropriate method, such as isoflurane inhalation
or an intraperitoneal injection of a ketamine/xylazine cocktail.

e Surgical Procedure:
o Place the anesthetized rat in a supine position. Shave and sterilize the scrotal area.
o Make a single midline incision through the scrotum.
o Exteriorize one testicle at a time through the incision.
o Ligate the spermatic cord and associated blood vessels with absorbable suture material.
o Excise the testicle distal to the ligature.
o Return the ligated stump to the scrotal sac.
o Repeat the procedure for the other testicle.
o Close the scrotal incision with sutures or surgical clips.

o Post-operative Care: Administer analgesics as per veterinary guidelines. Monitor the animals
for signs of pain or infection. Allow for a recovery period of at least one week before starting
the treatment.

JNJ-28330835 Formulation and Administration

o Formulation (assumed): Based on common practices for oral administration of hydrophobic
compounds in rats, a likely vehicle is a suspension in 0.5% methylcellulose or a solution in a
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mixture such as DMSO, PEG300, and Tween 80 in saline. The exact formulation should be
optimized for solubility and stability.

o Administration: Administer INJ-28330835 orally via gavage once daily. The volume of
administration should be based on the animal's body weight (e.g., 5-10 mL/kg).

e Dosing: A dose of 10 mg/kg has been shown to be effective for muscle growth stimulation.[1]
A dose-response study may be necessary to determine the optimal dose for other endpoints.

Assessment of Lean Body Mass and Body Composition
by MRI

o Objective: To non-invasively quantify changes in lean body mass, fat mass, and total body
water.

o Methodology:

o

Anesthetize the rats (e.g., with isoflurane) to prevent movement during scanning.

o

Use a dedicated small animal Magnetic Resonance Imaging (MRI) system.

[¢]

Acquire whole-body scans using a T1-weighted spin-echo sequence.

[¢]

Analyze the images using specialized software to segment and quantify different tissue
compartments (fat, muscle, organs).

o Timeline: Perform MRI scans at baseline (before treatment) and at specified time points
throughout the study (e.g., every 2-4 weeks) to monitor longitudinal changes.

Tissue Collection and Analysis

o Euthanasia: At the end of the study, euthanize the animals using an approved method (e.g.,
CO2 asphyxiation followed by cervical dislocation).

» Tissue Dissection: Carefully dissect and weigh specific tissues of interest, including the
levator ani muscle (a highly androgen-sensitive muscle), prostate, and seminal vesicles.
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o Further Analysis: Tissues can be flash-frozen in liquid nitrogen for subsequent molecular
analysis (e.g., Western blotting, gPCR) or fixed in formalin for histological examination.

Signaling Pathway and Experimental Workflow
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Caption: Signaling pathway of JNJ-28330835 in skeletal muscle.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1673012?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

@Acclimaﬁon CD

Orchidectomy (ORX)
or Sham Surgery

Post-operative Recovery
(1 week)

Baseline Measurements
(Body Weight, MRI)

Daily Oral Administration:
- Vehicle
- JNJ-28330835 (e.g., 10 mg/kg)

hroughout Study

Longitudinal Monitoring
(Body Weight, MRI)

Endpoint: Euthanasia & Tissue Collection
(Levator Ani, Prostate)

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for evaluating JNJ-28330835 in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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